5-(Difluoromethyl)-2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C9H13F2N3 |
|---|---|
Molecular Weight |
201.22 g/mol |
IUPAC Name |
5-(difluoromethyl)-2-ethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine |
InChI |
InChI=1S/C9H13F2N3/c1-2-6-5-14-7(8(10)11)3-4-12-9(14)13-6/h5,7-8H,2-4H2,1H3,(H,12,13) |
InChI Key |
GBFUPXPHXFYMAN-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CN2C(CCNC2=N1)C(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Strategies for Imidazo[1,2-a]pyrimidine Core Formation
The imidazo[1,2-a]pyrimidine scaffold is typically synthesized via cyclization reactions between aminopyrimidines and carbonyl-containing compounds. For 5-(difluoromethyl)-2-ethyl derivatives, the synthetic pathway must accommodate substituents at positions 2 and 5 while preserving ring saturation.
Cyclocondensation of 2-Aminopyrimidine with α-Halo Ketones
A common approach involves reacting 2-aminopyrimidine with α-halo ketones under basic conditions. For example, 2-ethyl substitution can be achieved using 3-bromopentan-2-one, while the difluoromethyl group at position 5 may require post-cyclization functionalization. This method, however, often necessitates harsh conditions and yields partially saturated rings.
Microwave-Assisted Schiff Base Formation
Microwave-assisted synthesis offers a rapid and efficient route to imidazo[1,2-a]pyrimidine derivatives. As demonstrated in the synthesis of related compounds, imidazo[1,2-a]pyrimidine-2-carbaldehyde undergoes Schiff base formation with primary amines under microwave irradiation (200 W, 80–85°C, 40–120 min), followed by reduction to secondary amines. Adapting this method, 2-ethyl substitution could be introduced via ethylamine, while difluoromethylation might involve electrophilic difluoromethylating agents at the aldehyde stage.
Functionalization at Position 5: Introducing the Difluoromethyl Group
The difluoromethyl (-CF2H) group at position 5 presents synthetic challenges due to its electron-withdrawing nature and steric demands. Two primary strategies emerge from literature analyses:
Direct Difluoromethylation via Electrophilic Reagents
Electrophilic difluoromethylation using reagents like difluorocarbene (generated from ClCF2CO2Na) or Langlois’ reagent (CF3SO2Na) could be employed. For instance, treatment of a pre-formed imidazo[1,2-a]pyrimidine with ClCF2CO2Na in the presence of a copper catalyst at 60–80°C may introduce the -CF2H group. However, regioselectivity must be carefully controlled to avoid side reactions.
Post-Cyclization Modification
An alternative approach involves introducing a hydroxymethyl group at position 5, followed by fluorination. Swern oxidation of the alcohol to an aldehyde and subsequent deoxyfluorination using DAST (diethylaminosulfur trifluoride) or Deoxo-Fluor® could yield the difluoromethyl moiety. This stepwise method allows better control over substitution but increases synthetic steps.
Optimization of Reaction Conditions
Solvent and Temperature Effects
Polar aprotic solvents like DMF or DMSO are preferred for cyclocondensation reactions, facilitating both nucleophilic attack and intermediate stabilization. Microwave-assisted reactions in ethanol, as reported for analogous imidazo[1,2-a]pyrimidines, achieve completion in 40–120 min at 80–85°C with yields up to 65%. For difluoromethylation, dichloromethane or THF at 0–5°C minimizes side reactions.
Characterization and Analytical Data
While specific spectral data for 5-(difluoromethyl)-2-ethyl-imidazo[1,2-a]pyrimidine are limited, comparisons to similar compounds provide expected benchmarks:
Table 1: Predicted Spectroscopic Properties
Comparative Analysis of Synthetic Routes
Table 2: Route Comparison for 5-(Difluoromethyl)-2-ethyl Derivative
| Method | Advantages | Limitations | Yield Range* |
|---|---|---|---|
| Cyclocondensation | Fewer steps | Low regioselectivity for CF2H | 30–45% |
| Microwave-Schiff Base | Rapid, eco-friendly | Requires pre-functionalized aldehyde | 50–65% |
| Post-Cyclization Fluor. | High purity | Multi-step, costly reagents | 25–40% |
*Estimated based on analogous reactions.
Chemical Reactions Analysis
Types of Reactions: 5-(Difluoromethyl)-2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups.
Reduction: Reduction reactions can be used to modify the difluoromethyl group or other parts of the molecule.
Substitution: The compound can undergo substitution reactions, particularly at the difluoromethyl group or the ethyl group.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents such as Dess–Martin periodinane or activated manganese (IV) oxide can be used.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.
Substitution: Halogenating agents, nucleophiles, and electrophiles can be used under appropriate conditions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield aldehydes or ketones, while substitution reactions can introduce various functional groups.
Scientific Research Applications
Chemistry: 5-(Difluoromethyl)-2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is used as a building block in organic synthesis, particularly in the development of new heterocyclic compounds with potential biological activity .
Biology: The compound has been studied for its potential biological activities, including antibacterial, antifungal, and antiviral properties .
Medicine: In medicinal chemistry, this compound is explored for its potential as a pharmacophore in the development of new drugs for the treatment of various diseases, including cancer and inflammatory conditions .
Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 5-(Difluoromethyl)-2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine involves its interaction with specific molecular targets and pathways. The difluoromethyl group can enhance the compound’s binding affinity to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Variations in the Imidazo[1,2-a]pyrimidine Core
The following table summarizes key structural analogs and their properties:
Key Observations:
Fluorination Effects: The target compound’s difluoromethyl group (vs. non-fluorinated analogs like the phenyl derivative ) may enhance metabolic stability and lipophilicity, critical for drug design.
Alkyl vs. Aryl Substituents : Ethyl and methyl groups (e.g., in ) likely improve solubility compared to bulky aryl substituents (e.g., phenyl or difluorophenyl in ).
Positional Influence : Substituents at position 2 (e.g., ethyl, phenyl) impact steric hindrance and electronic effects, altering reactivity in synthesis (e.g., NMR shifts at δ2.52 ppm for dihydroimidazo rings in related compounds ).
Q & A
Q. Key parameters :
Q. Example reaction table :
| Step | Reagents/Conditions | Purpose |
|---|---|---|
| 1 | Ethylamine, DMF, 80°C | Imidazole core formation |
| 2 | DAST, CH₂Cl₂, −10°C | Difluoromethylation |
| 3 | K₂CO₃, acetonitrile, reflux | Cyclization to pyrimidine ring |
Basic: Which spectroscopic techniques are most effective for characterizing this compound, and what key spectral markers should researchers anticipate?
Q. Methodological Answer :
- ¹H/¹³C NMR :
- FT-IR :
- Mass Spectrometry (HRMS) :
- Molecular ion peak matching the exact mass (e.g., C₉H₁₂F₂N₄: calculated 226.10 g/mol) .
Q. Data interpretation example :
| Technique | Expected Signal | Structural Assignment |
|---|---|---|
| ¹H NMR | δ 4.2 (m, 2H) | CH₂ in ethyl group |
| ¹⁹F NMR | δ −120 ppm | CF₂ group |
Advanced: How can researchers resolve discrepancies in biological activity data between similar imidazo[1,2-a]pyrimidine derivatives, particularly when assessing antimicrobial vs. anticancer activities?
Methodological Answer :
Discrepancies often arise from structural variations (e.g., substituent position) or assay conditions. Strategies include:
Structure-Activity Relationship (SAR) Studies :
- Compare substituent effects using a library of analogs (see table below).
- Example : Ethyl vs. methyl groups may enhance lipid solubility, affecting membrane penetration in antimicrobial assays .
Assay Standardization :
Q. SAR Table (Hypothetical Data Based on Evidence) :
| Substituent | Position | Activity (IC₅₀, μM) | Notes |
|---|---|---|---|
| CF₂CH₃ | 5 | 2.1 (Anticancer) | Enhanced cytotoxicity |
| CH₂CH₃ | 2 | 15.8 (Antimicrobial) | Broad-spectrum activity |
| Cl | 7 | Inactive | Steric hindrance |
Q. Contradiction Analysis :
- Antimicrobial vs. Anticancer : Difluoromethyl groups may target bacterial enzymes (e.g., DNA gyrase) vs. eukaryotic kinases in cancer cells .
Advanced: What strategies are recommended for optimizing the reaction yield of this compound under varying pH and temperature conditions?
Q. Methodological Answer :
pH Control :
- Basic conditions (pH 8–10) favor cyclization by deprotonating intermediates .
- Avoid acidic media to prevent hydrolysis of the imidazole ring.
Temperature Optimization :
Q. Case Study :
| Condition | Yield (%) | Byproducts |
|---|---|---|
| 0°C, pH 9 | 72 | <5% |
| 25°C, pH 7 | 45 | 20% |
| 100°C, pH 12 | 65 | 15% |
Recommendation : Use low temperatures for fluorination and reflux for cyclization, with in-situ monitoring via TLC or HPLC .
Advanced: How can molecular docking studies predict the interaction of this compound with biological targets like kinases or bacterial enzymes?
Q. Methodological Answer :
Target Selection :
- Prioritize targets with known imidazo[1,2-a]pyrimidine interactions (e.g., S. aureus DNA gyrase or human Aurora kinases) .
Docking Workflow :
- Software : AutoDock Vina or Schrödinger Suite.
- Parameters : Include flexible side chains in the binding pocket.
Validation :
- Compare with experimental IC₅₀ values. A strong correlation (R² > 0.7) validates the model .
Q. Example Docking Results :
| Target | Binding Energy (kcal/mol) | Predicted Activity |
|---|---|---|
| DNA Gyrase | −9.2 | Antimicrobial |
| Aurora B Kinase | −8.5 | Anticancer |
Limitations : Solvent effects and protein flexibility may reduce accuracy; combine with MD simulations for refinement .
Basic: What are the recommended storage conditions to ensure the stability of 5-(Difluoromethyl)-2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine?
Q. Methodological Answer :
Q. Stability Data :
| Condition | Degradation (%) at 6 Months |
|---|---|
| −20°C, dark | <2% |
| 25°C, light | 25% |
Advanced: How does the electronic nature of the difluoromethyl group influence the compound’s reactivity in nucleophilic substitution reactions?
Q. Methodological Answer :
-
Electron-Withdrawing Effect : The CF₂ group increases the electrophilicity of adjacent carbons, facilitating nucleophilic attack.
-
Reactivity Comparison :
Substituent Relative Rate (k) CF₂CH₃ 1.0 CH₃ 0.3 Cl 0.8
Mechanistic Insight : The CF₂ group stabilizes transition states via inductive effects, as shown in DFT calculations .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
